Cas no 1261946-22-8 (3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid)

• Product Name: 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid
• CAS No: 1261946-22-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18320959
• CID: 2765231
• Update Time: 2025-11-01

3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid

• MDL： MFCD18320959
• Inchi： 1S/C14H11ClO3/c1-8-10(3-2-4-11(8)14(17)18)12-7-9(16)5-6-13(12)15/h2-7,16H,1H3,(H,17,18)
• InChI Key： IKXZFFSKUCRXOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC=C(C(=O)O)C=1C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid

Introduction to 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid (CAS No. 1261946-22-8)

3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261946-22-8, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzoic acid core substituted with a 2-chloro-5-hydroxyphenyl group and a methyl group at the 2-position, has garnered attention due to its unique structural and functional properties. The presence of both chloro and hydroxyl substituents on the aromatic ring introduces a rich interplay of electronic effects, making it a versatile scaffold for designing novel bioactive molecules.

The compound's structure imparts distinct chemical characteristics that are highly relevant in modern drug discovery. The chloro group, located at the 2-position of the phenyl ring, exerts a strong electron-withdrawing effect through resonance and inductive mechanisms. This not only modulates the reactivity of the aromatic system but also influences its interactions with biological targets. Concurrently, the hydroxyl group at the 5-position introduces polarity and potential hydrogen bonding capabilities, further enhancing its binding affinity to specific protein receptors. The combination of these substituents creates a delicate balance between lipophilicity and hydrophilicity, which is crucial for optimizing pharmacokinetic profiles.

In recent years, 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid has been explored as a key intermediate in synthesizing various pharmacologically active agents. Its benzoic acid backbone is a well-established motif in medicinal chemistry, known for its role in modulating inflammatory pathways, pain perception, and metabolic processes. Researchers have leveraged this scaffold to develop compounds with potential applications in treating neurological disorders, cardiovascular diseases, and autoimmune conditions. The unique substitution pattern on the aromatic ring allows for fine-tuning of biological activity, enabling the design of molecules with enhanced selectivity and reduced side effects.

One of the most compelling aspects of 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid is its utility in generating derivatives with tailored properties. By modifying either the chloro or hydroxyl substituents, or introducing additional functional groups, chemists can create a library of compounds for high-throughput screening. This approach has been particularly fruitful in identifying novel inhibitors of enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and kinases, which are pivotal in regulating inflammatory responses. The structural features of this compound have also been exploited in designing molecules that interact with G-protein coupled receptors (GPCRs) and ion channels, further broadening its therapeutic potential.

Recent studies have highlighted the role of 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid in developing next-generation anticancer agents. The benzoic acid moiety is known to exhibit pro-apoptotic effects by modulating mitochondrial function and reactive oxygen species (ROS) production. Additionally, the presence of electron-withdrawing groups like the chloro substituent enhances its ability to interfere with DNA replication and transcription in cancer cells. Preclinical investigations have demonstrated that derivatives of this compound can selectively target tumor cells while sparing healthy tissues, making them promising candidates for further clinical development.

The synthesis of 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Typically, it begins with the bromination or chlorination of a suitable phenol derivative followed by Suzuki or Buchwald-Hartwig coupling reactions to introduce the aromatic substituents. The final step often involves carboxylation or esterification to achieve the benzoic acid functionality. These synthetic routes highlight the compound's accessibility and versatility as a building block for more complex molecular architectures.

The pharmacokinetic profile of 3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid is another area of active investigation. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. For instance, introducing an amide or ester group can enhance oral bioavailability while reducing systemic clearance. Similarly, optimizing solubility through salt formation or prodrug strategies can improve therapeutic efficacy by ensuring adequate tissue penetration.

In conclusion,3-(2-Chloro-5-hydroxyphenyl)-2-methylbenzoic acid (CAS No. 1261946-22-8) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features, combined with its role as a versatile intermediate, make it indispensable in developing novel therapeutic agents. As our understanding of biological pathways continues to evolve,this molecule is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.